Cas no 2680846-13-1 (2-N-(1-acetylazepan-4-yl)acetamidoacetic acid)

• Product Name: 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid
• CAS No: 2680846-13-1
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5650360
• PubChem ID: 165915379
• Update Time: 2025-07-18

2-N-(1-acetylazepan-4-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280092
• 2680846-13-1
• 2-[N-(1-acetylazepan-4-yl)acetamido]acetic acid
• 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid

• Inchi： 1S/C12H20N2O4/c1-9(15)13-6-3-4-11(5-7-13)14(10(2)16)8-12(17)18/h11H,3-8H2,1-2H3,(H,17,18)
• InChI Key： NFALSSISAGUSBT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(CC1)N(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid

Introduction to 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid (CAS No. 2680846-13-1)

2-N-(1-acetylazepan-4-yl)acetamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680846-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azepane derivatives, which are known for their structural stability and potential biological activity. The presence of an acetyl group and an acetamido side chain in its molecular structure contributes to its unique chemical properties, making it a valuable candidate for further exploration in drug development.

The molecular structure of 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid consists of a seven-membered azepane ring substituted at the 4-position with an acetyl group, and at the 2-position with an acetamido group connected to an acetic acid moiety. This arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. The compound's solubility profile and metabolic stability are also critical factors that influence its potential as a pharmacophore.

In recent years, there has been growing interest in azepane derivatives due to their demonstrated efficacy in various therapeutic applications. For instance, studies have shown that azepane-based compounds can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating neurological disorders, inflammation, and infectious diseases. The specific modifications present in 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid may enhance its interactions with biological targets, potentially leading to novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with disease progression. Research has indicated that azepane derivatives can interact with proteins involved in cell signaling, thereby influencing processes such as apoptosis, proliferation, and differentiation. The acetyl and acetamido functional groups in 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid may play a crucial role in these interactions by providing specific binding sites or enhancing hydrophobic interactions with target proteins.

The synthesis of 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been utilized to construct the azepane core efficiently. Additionally, purification steps involving chromatography and recrystallization are critical to obtaining the compound in a form suitable for further study.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid with potential biological targets. These studies have revealed insights into how the compound interacts with enzymes and receptors at the atomic level, providing a foundation for rational drug design. By leveraging computational tools, researchers can predict the efficacy and selectivity of this compound, thereby accelerating the drug discovery process.

Preclinical studies have begun to explore the pharmacological properties of 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid, providing preliminary evidence of its potential therapeutic benefits. In vitro assays have demonstrated inhibitory activity against key enzymes implicated in inflammatory responses and cancer progression. Furthermore, animal models have shown promising results regarding its ability to modulate disease-related pathways without significant side effects. These findings underscore the importance of this compound as a lead molecule for further development.

The future direction of research on 2-N-(1-acetylazepan-4-yl)acetamidoacetic acid will likely focus on optimizing its pharmacokinetic profile and exploring novel therapeutic applications. Strategies such as prodrug design and co-crystallization with other bioactive molecules may enhance its bioavailability and target specificity. Additionally, investigating its potential use in combination therapies could provide synergistic effects that improve treatment outcomes.

In conclusion,2-N-(1-acetylazepan-4-yl)acetamidoacetic acid (CAS No. 2680846-13-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis, characterization, and preclinical evaluation underscore its potential as a lead compound for developing novel therapeutics. As research continues to uncover new applications for azepane derivatives,2-N-(1-acetylazepan-4-yl)acetamidoacetic acid is poised to play a pivotal role in addressing unmet medical needs.